![molecular formula C18H13NO3 B1251212 Pareitropone](/img/structure/B1251212.png)
Pareitropone
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Overview
Description
Pareitropone is a natural product found in Cissampelos pareira with data available.
Scientific Research Applications
Synthesis and Chemical Applications
Total Synthesis of Pareitropone
The first total synthesis of this compound was achieved using alkynyliodonium salt chemistry, which is significant in the field of organic synthesis. This process involves the formation of a highly strained norcaradiene substructure, leading to the this compound skeleton (Feldman, Cutarelli, & Di Florio, 2002).
Alkynyliodonium Salts in Organic Synthesis
Alkynyliodonium salts play a crucial role in the synthesis of this compound, demonstrating the utility of these salts in constructing complex natural product structures (Feldman & Cutarelli, 2002).
Radical Anion Coupling Synthesis
A concise synthesis approach for this compound, starting from 2-bromoisovanillin, utilized oxidative cyclization. This highlights the importance of intramolecular oxidative coupling reactions in natural product synthesis (Hong, Kim, Seo, Lee, Cha, & Kim, 2010).
Review of Alkynyliodonium Salts in Synthesis
A review of the use of alkynyliodonium salts in the synthesis of this compound and other natural products emphasizes the role of hypervalent iodine chemistry in increasing molecular complexity (Feldman, 2003).
Biological Applications and Research
- Protein-Ligand Docking in Hepatocellular Carcinoma (HCC): this compound was identified as a potential candidate for treating HCC through in-silico docking studies. This suggests its relevance in pharmacological research for cancer therapy (Thavamani, Mathew, & Palaniswamy, 2015).
Properties
Molecular Formula |
C18H13NO3 |
---|---|
Molecular Weight |
291.3 g/mol |
IUPAC Name |
15,16-dimethoxy-10-azatetracyclo[7.7.1.02,8.013,17]heptadeca-1(17),2(8),3,6,9,11,13,15-octaen-5-one |
InChI |
InChI=1S/C18H13NO3/c1-21-14-9-10-7-8-19-17-13-6-4-11(20)3-5-12(13)16(15(10)17)18(14)22-2/h3-9H,1-2H3 |
InChI Key |
KWTAOJVETXMPDJ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C2=C3C(=C1)C=CN=C3C4=C2C=CC(=O)C=C4)OC |
synonyms |
pareitropone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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